Cas no 99358-19-7 (2-(pyridin-2-yl)butanedioic acid)

• Product Name: 2-(pyridin-2-yl)butanedioic acid
• CAS No: 99358-19-7
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 6377772
• PubChem ID: 67462885
• Update Time: 2025-10-31

2-(pyridin-2-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-2-yl)butanedioic acid
• EN300-1865432
• SCHEMBL2583959
• 99358-19-7

• Inchi： 1S/C9H9NO4/c11-8(12)5-6(9(13)14)7-3-1-2-4-10-7/h1-4,6H,5H2,(H,11,12)(H,13,14)
• InChI Key： QFXXLUOYGLPTTQ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CN=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 87.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(pyridin-2-yl)butanedioic acid

2-(Pyridin-2-yl)butanedioic Acid: A Comprehensive Overview

2-(Pyridin-2-yl)butanedioic acid (CAS No. 99358-19-7) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule, characterized by its unique structure combining a pyridine ring with a butanedioic acid backbone, has garnered attention due to its versatile properties and potential applications in drug development, catalysis, and advanced materials. In this article, we delve into the structural features, synthesis methods, and recent advancements in the research of 2-(pyridin-2-yl)butanedioic acid, highlighting its significance in contemporary scientific exploration.

The molecular structure of 2-(pyridin-2-yl)butanedioic acid is defined by its pyridine moiety attached to a butanedioic acid chain. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis. Recent studies have focused on leveraging these properties to develop novel materials with tailored functionalities. For instance, researchers have explored the use of 2-(pyridin-2-yl)butanedioic acid as a precursor for metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis.

One of the most promising areas of research involving CAS No. 99358-19-7 is its role in drug discovery. The compound's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for designing bioactive molecules with specific interactions. Recent findings have demonstrated that derivatives of 2-(pyridin-2-yl)butanedioic acid exhibit potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases, such as Alzheimer's disease. These discoveries underscore the potential of this compound as a lead molecule for developing therapeutic agents.

In terms of synthesis, 2-(pyridin-2-yl)butanedioic acid can be prepared through various routes, including condensation reactions and oxidative coupling methods. A notable advancement in this area involves the use of microwave-assisted synthesis to enhance reaction efficiency and yield high-purity products. This approach not only reduces reaction time but also minimizes the generation of byproducts, aligning with green chemistry principles.

The application of CAS No. 99358-19-7 extends beyond traditional chemical synthesis into the realm of nanotechnology. Researchers have successfully utilized this compound to fabricate nanoparticles with enhanced stability and biocompatibility, opening new avenues for drug delivery systems and diagnostic tools. Furthermore, its ability to act as a chelating agent has led to its exploration in heavy metal removal processes, contributing to environmental remediation efforts.

Recent collaborative efforts between academic institutions and industry have further expanded the understanding of 2-(pyridin-2-yl)butanedioic acid's potential. For example, interdisciplinary teams have integrated computational modeling with experimental techniques to predict and validate the compound's behavior under various conditions. These studies provide valuable insights into optimizing its performance in real-world applications.

In conclusion, CAS No. 99358-19-7, or 2-(pyridin-2-yil)butanedioic acid, stands as a testament to the ingenuity and progress in modern chemistry. Its unique structure, coupled with advancements in synthetic methods and application-oriented research, positions it as a key player in diverse scientific domains. As ongoing investigations continue to unlock new possibilities for this compound, its impact on science and technology is poised to grow significantly.